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Compound of Interest

Compound Name: 2-Butoxyethanethiol

Cat. No.: B13524435 Get Quote

CAS Number: 5331-37-3

Synonyms: 2-(butylthio)ethanol, 2-(butylsulfanyl)ethan-1-ol, 2-Hydroxyethyl butyl sulfide, Butyl

2-Hydroxyethyl Sulfide

This technical guide provides comprehensive information on the chemical and physical

properties, safety data, and general handling protocols for 2-Butoxyethanethiol, a sulfur-

containing organic compound used in research and as a synthesis intermediate.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2-Butoxyethanethiol.
Data is compiled from various chemical suppliers and databases.
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Property Value Source

Molecular Formula C₆H₁₄OS [1]

Molecular Weight 134.24 g/mol [1][2]

Boiling Point
218.6 °C at 760 mmHg

(estimated)
[3][4][5]

Flash Point
107.1 °C (225.0 °F)

(estimated)
[3][5]

Density 0.965 g/cm³ [4]

Water Solubility
5433 mg/L at 25 °C

(estimated)
[3][5]

logP (o/w) 1.659 (estimated) [3][5]

Vapor Pressure
0.026 mmHg at 25 °C

(estimated)
[3][5]

Safety and Hazard Information
2-Butoxyethanethiol presents several hazards that require careful handling in a laboratory

setting. The GHS classification information from aggregated sources indicates potential for

acute oral toxicity and serious eye damage[2].

Hazard Statement GHS Classification Source

Harmful if swallowed
Acute toxicity, oral (Category

4)
[2]

Causes serious eye damage
Serious eye damage/eye

irritation (Category 1)
[2]

Note: Some suppliers state that the chemical is not considered hazardous by the 2012 OSHA

Hazard Communication Standard and that toxicity has not been fully determined[3]. Due to this

conflicting information, it is prudent to handle the compound with care, assuming the more

stringent hazard classifications are accurate.
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Experimental Protocols
Detailed experimental protocols for specific applications of 2-Butoxyethanethiol are not

readily available in public literature. However, based on its chemical properties and safety

information, a general laboratory handling workflow is provided below. This compound is

reportedly used as an intermediate in the synthesis of pharmaceuticals and agrochemicals[6].

General Handling and Storage Workflow
The following diagram illustrates a standard workflow for the safe handling and storage of 2-
Butoxyethanethiol in a research environment.
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General Workflow for Handling 2-Butoxyethanethiol

Preparation

Handling

Storage

Waste Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated fume hood

Proceed to handling

Dispense required amount

Keep container tightly closed when not in use Collect waste in a designated, labeled container

Generate waste

Store in a cool, dry, well-ventilated area

After use

Keep away from incompatible materials
(e.g., strong oxidizing agents)

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Safe handling and storage workflow for 2-Butoxyethanethiol.
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Hazard Relationship Diagram
The following diagram illustrates the logical relationships between the identified hazards of 2-
Butoxyethanethiol.

Hazard Profile of 2-Butoxyethanethiol

Primary Hazards

Recommended Precautions

2-Butoxyethanethiol
(CAS: 5331-37-3)

Harmful if Swallowed
(Acute Oral Toxicity - Cat. 4)

Causes Serious Eye Damage
(Serious Eye Damage - Cat. 1)

Use in a well-ventilated area
(Fume Hood)

Do not eat, drink, or smoke when handling Wash hands thoroughly after handling
Wear appropriate PPE

(Safety Goggles, Gloves, Lab Coat)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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